Cas no 2287260-60-8 (2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 2287260-60-8
• MF: C₁₉H₂₄FNO₄
• MW: 349.396569252014
• CID: 6080585
• PubChem ID: 137944307
• Update Time: 2025-10-29

2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-[3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• EN300-6761329
• 2287260-60-8
• 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C19H24FNO4/c1-11-5-6-12(13(20)7-11)18-8-19(9-18,10-18)14(15(22)23)21-16(24)25-17(2,3)4/h5-7,14H,8-10H2,1-4H3,(H,21,24)(H,22,23)
• InChI Key： JIJJHGHMPCGDMI-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C12CC(C(C(=O)O)NC(=O)OC(C)(C)C)(C1)C2

Computed Properties

• Exact Mass: 349.16893641g/mol
• Monoisotopic Mass: 349.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

Research Brief on 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS: 2287260-60-8)

The compound 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS: 2287260-60-8) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases. This bicyclo[1.1.1]pentane derivative represents an innovative structural scaffold that combines unique physicochemical properties with potential biological activity.

Recent studies have focused on the synthetic optimization of this compound, with particular attention to its stereochemical configuration and the influence of the 2-fluoro-4-methylphenyl substitution pattern on receptor binding affinity. The tert-butoxycarbonyl (Boc) protecting group serves dual purposes in both facilitating the synthetic route and potentially modulating the compound's pharmacokinetic properties. Advanced computational modeling suggests this molecule may exhibit improved blood-brain barrier penetration compared to similar structures without the bicyclo[1.1.1]pentane core.

In vitro pharmacological screening has revealed interesting activity profiles for this compound, particularly in assays related to γ-aminobutyric acid (GABA) receptor modulation and cyclooxygenase (COX) inhibition. Preliminary data indicate IC50 values in the low micromolar range for several targets, though structure-activity relationship studies are ongoing to optimize selectivity. The presence of the fluorine atom at the 2-position of the phenyl ring appears to significantly influence metabolic stability, as demonstrated in recent hepatocyte stability assays.

The current research landscape suggests multiple potential applications for this compound, including as: (1) a lead structure for CNS disorder therapeutics, (2) a molecular probe for studying protein-protein interactions involving rigid hydrocarbon cores, and (3) a building block for more complex pharmaceutical agents. Several patent applications filed in 2023-2024 describe derivatives of this core structure with claimed utility in pain management and neurodegenerative diseases.

Ongoing challenges in the development of this compound class include addressing synthetic scalability issues (particularly the [1.1.1]propellane precursor chemistry) and further characterizing the metabolic fate of the bicyclo[1.1.1]pentane moiety in vivo. Recent advances in flow chemistry approaches appear promising for addressing the former challenge, as reported in a 2024 Nature Synthesis publication.

Future research directions likely to emerge include exploration of this scaffold in PROTAC (proteolysis targeting chimera) designs, given the growing interest in using rigid hydrocarbon linkers in bifunctional molecules. The compound's stability under physiological conditions and its potential for selective tissue distribution make it particularly interesting for such applications.